(R)-tert-Butyl 3-((6-ethoxypyrimidin-4-yl)amino)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (3R)-3-[(6-ethoxypyrimidin-4-yl)amino]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C15H24N4O3/c1-5-21-13-8-12(16-10-17-13)18-11-6-7-19(9-11)14(20)22-15(2,3)4/h8,10-11H,5-7,9H2,1-4H3,(H,16,17,18)/t11-/m1/s1
• InChI Key: WLTVDSYFDQNMGF-LLVKDONJSA-N
• Canonical SMILES: CCOC1=NC=NC(=C1)NC2CCN(C2)C(=O)OC(C)(C)C
• Isomeric SMILES: CCOC1=NC=NC(=C1)N[C@@H]2CCN(C2)C(=O)OC(C)(C)C
• Molecular Formula: C15H24N4O3
• DSSTOX Substance ID: DTXSID901116588
• Molecular Weight: 308.38 g/mol
• CAS No.: 1354020-91-9

Description

(R)-tert-Butyl 3-((6-ethoxypyrimidin-4-yl)amino)pyrrolidine-1-carboxylate, also known as TAK-659, is a small molecule inhibitor of Bruton's tyrosine kinase (BTK). BTK is a key enzyme in the B-cell receptor (BCR) signaling pathway, which is essential for the survival and proliferation of B cells. TAK-659 has shown promising results in preclinical studies as a potential treatment for B cell malignancies, autoimmune diseases, and other disorders.

Scientific Research Applications

• Histamine H4 Receptor Ligands : A study by Altenbach et al. (2008) synthesized a series of 2-aminopyrimidines as ligands of the histamine H4 receptor (H4R). This research is significant in the development of new compounds with potential applications in anti-inflammatory and pain relief medication (Altenbach et al., 2008).

• Synthesis and Characterization : Çolak et al. (2021) worked on the synthesis, characterization, thermal, X-ray, and DFT analyses of a compound similar in structure to (R)-tert-Butyl 3-((6-ethoxypyrimidin-4-yl)amino)pyrrolidine-1-carboxylate. This research provides insight into the molecular and crystal structure of such compounds, which is crucial for understanding their potential applications in various fields (Çolak et al., 2021).

• Neuraminidase Inhibitors : Wang et al. (2001) described the discovery of a potent inhibitor of influenza neuraminidase, which is structurally related to this compound. This research is vital in the ongoing efforts to combat influenza and other viral infections (Wang et al., 2001).

• Antibacterial Agents : A study by Di Cesare et al. (1992) reported the synthesis and antimicrobial activity of chiral 1-tert-butyl-6-fluoro-7-substituted-naphthyridones, which are related to the chemical structure . This research contributes to the development of new antibacterial agents (Di Cesare et al., 1992).

• Water Oxidation Catalysts : In the context of chemistry and environmental science, the work by Zong and Thummel (2005) on Ru complexes for water oxidation is notable. They prepared complexes using a bridging ligand structurally similar to this compound, showing potential in oxygen evolution reactions (Zong & Thummel, 2005).